Cas no 112243-88-6 (1-(2R)-3-Mercapto-2-methyl-1-oxopropyl-D-proline)

• Product Name: 1-(2R)-3-Mercapto-2-methyl-1-oxopropyl-D-proline
• CAS No: 112243-88-6
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 1200256
• PubChem ID: 446549
• Update Time: 2025-04-20

1-(2R)-3-Mercapto-2-methyl-1-oxopropyl-D-proline Chemical and Physical Properties

Names and Identifiers

• D-Proline, 1-[(2R)-3-mercapto-2-methyl-1-oxopropyl]-
• ((R)-3-Mercapto-2-methylpropanoyl)-D-proline
• SCHEMBL2444053
• N-[(R)-3-Mercapto-2-methylpropionyl]-D-proline
• (R)-1-((R)-3-mercapto-2-methylpropanoyl)pyrrolidine-2-carboxylic acid? (Captopril Impurity pound(c)
• CS-0166035
• 112243-88-6
• CHEMBL76577
• (2R)-1-[(2R)-2-methyl-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid
• 1jt1
• BDBM50406955
• 1-(2R)-3-Mercapto-2-methyl-1-oxopropyl-D-proline

• Inchi： 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6-,7+/m0/s1
• InChI Key： FAKRSMQSSFJEIM-NKWVEPMBSA-N
• SMILES： SC[C@H](C)C(N1CCC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 217.07735
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 57.61

1-(2R)-3-Mercapto-2-methyl-1-oxopropyl-D-proline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature